![molecular formula C20H25BrClNO B1374520 4-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride CAS No. 1219982-60-1](/img/structure/B1374520.png)
4-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride
Description
4-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride, abbreviated as 4-BEPE-HCl, is a synthetic compound that has been used in a variety of scientific research projects. It is a white crystalline solid that has been used in the synthesis of various organic compounds and has been found to have a number of interesting applications in scientific research.
Scientific Research Applications
Anti-Acetylcholinesterase Activity
A significant application of 4-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine derivatives is in the field of anti-acetylcholinesterase (anti-AChE) activity. Research by Sugimoto et al. (1990) and Sugimoto et al. (1992) synthesized and evaluated a series of these derivatives, discovering that substituting the benzamide with bulky moieties and introducing an alkyl or phenyl group at the nitrogen atom of benzamide significantly enhanced their anti-AChE activity. These compounds showed high affinity and selectivity for acetylcholinesterase over butyrylcholinesterase and were identified as potent inhibitors of acetylcholinesterase, making them promising as antidementia agents (Sugimoto et al., 1990) (Sugimoto et al., 1992).
Synthesis and Structural Analysis
Other studies focused on the synthesis and structural analysis of similar compounds. Bekircan and Bektaş (2008) described the preparation of ethyl imidate hydrochlorides and their reaction to form Schiff and Mannich bases, which included piperidine derivatives. Their structures were confirmed using various spectroscopic methods, contributing to the understanding of these compounds' chemical properties (Bekircan & Bektaş, 2008).
Potential Radiolabeled Probes for σ-1 Receptors
Research by Waterhouse et al. (1997) involved the synthesis of several halogenated 4-(phenoxymethyl)piperidines, including variants with a structure similar to 4-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine. These compounds were evaluated as potential δ receptor ligands and showed promise as radiolabeled probes for in vivo tomographic studies of σ receptors (Waterhouse et al., 1997).
Chemical Synthesis and Pharmacological Applications
Further studies, such as those by Bi (2014, 2015), involved the synthesis of novel non-peptide CCR5 antagonists using similar piperidine derivatives. These works contribute to the development of new compounds with potential pharmacological applications (Bi, 2014) (Bi, 2015).
properties
IUPAC Name |
4-[2-(4-benzyl-2-bromophenoxy)ethyl]piperidine;hydrochloride |
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InChI |
InChI=1S/C20H24BrNO.ClH/c21-19-15-18(14-17-4-2-1-3-5-17)6-7-20(19)23-13-10-16-8-11-22-12-9-16;/h1-7,15-16,22H,8-14H2;1H |
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InChI Key |
KWQAGZDSODIRHW-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1CNCCC1CCOC2=C(C=C(C=C2)CC3=CC=CC=C3)Br.Cl |
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| Source | PubChem | |
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Molecular Formula |
C20H25BrClNO |
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| Source | PubChem | |
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Molecular Weight |
410.8 g/mol |
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| Source | PubChem | |
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Product Name |
4-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride | |
CAS RN |
1219982-60-1 |
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| Record name | Piperidine, 4-[2-[2-bromo-4-(phenylmethyl)phenoxy]ethyl]-, hydrochloride (1:1) | |
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